Cas no 1806792-67-5 (Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate
• CAS No: 1806792-67-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4855464
• Update Time: 2025-05-27

Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-3-16-10(15)6-4-5(2)14-9(13)7(6)8(11)12/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： ISUMSCOGDHPHQT-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate

Research Brief on Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1806792-67-5)

Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1806792-67-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its difluoromethyl and carboxylate functional groups, has shown promise in various pharmaceutical applications, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, focusing on its role in modulating enzyme activity and its utility in the development of novel therapeutic agents.

The primary objective of recent research has been to elucidate the synthetic pathways, physicochemical properties, and biological activities of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study highlighted the compound's unique structural features, which contribute to its high reactivity and selectivity in chemical transformations.

Methodologically, researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to characterize the compound. Computational modeling has also been utilized to predict its interactions with biological targets, providing insights into its mechanism of action. These approaches have confirmed the compound's stability and purity, making it a reliable candidate for further pharmaceutical development.

Key findings from recent investigations include the compound's ability to inhibit specific enzymes involved in disease pathways, such as tyrosine kinases and phosphodiesterases. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate exhibited potent inhibitory activity against a range of cancer cell lines, with IC50 values in the nanomolar range. These results underscore its potential as a scaffold for designing next-generation anticancer drugs.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-6-methylpyridine-4-carboxylate (CAS: 1806792-67-5) represents a versatile and valuable compound in medicinal chemistry. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a promising candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in other therapeutic areas, such as neurodegenerative and infectious diseases.